Cas no 21442-01-3 (2-Propenamide,N-(2-hydroxypropyl)-2-methyl-)

2-Propenamide, N-(2-hydroxypropyl)-2-methyl-, is a functional acrylamide derivative characterized by its reactive vinyl group and hydroxyl-functional side chain. This compound is primarily utilized in polymer chemistry, where its dual functionality enables crosslinking and modification of polymer backbones, enhancing mechanical and thermal properties. The presence of the 2-hydroxypropyl group improves solubility in polar solvents and facilitates further chemical modifications, making it valuable in applications such as hydrogels, adhesives, and coatings. Its methyl substitution on the acrylamide moiety contributes to controlled reactivity, allowing for tailored polymerization kinetics. This monomer is particularly useful in synthesizing advanced materials with optimized performance for industrial and biomedical applications.

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- structure

21442-01-3 structure

Product Name:2-Propenamide,N-(2-hydroxypropyl)-2-methyl-

CAS No:21442-01-3

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD00080531

CID:254500

PubChem ID:329768692

Update Time:2025-06-07

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Propenamide,N-(2-hydroxypropyl)-2-methyl-
- N-(2-Hydroxypropyl)-2-methylprop-2-enamide
- N-(2-hydroxypropyl)methacrylamide
- 1-methacryloylamino-2-hydroxypropane
- N-(2-hydroxypropyl)methacrylamide)
- HPMA
- N-(2-Hydroxypropyl)-2-methyl-prop-2-enamide
- DTXSID30944024
- N-(2-Hydroxypropyl)-2-methyl-prop-2-enamide, AldrichCPR
- CS-0115777
- 2-Hydroxypropyl methacrylamide, 99% (GC)
- 1-(METHACRYLOYLAMINO)PROPAN-2-OL
- MFCD00080531
- N-(2-HYDROXYPROPYL) METHACRYLAMIDE
- D94852
- A815380
- OKPYIWASQZGASP-UHFFFAOYSA-N
- HY-W077028
- AKOS006344692
- poly(hydroxypropyl methacrylamide)
- 2-Propenamide, N-(2-hydroxypropyl)-2-methyl-
- UNII-R3F262Z4E0
- HPMA polymer
- ACRYLAMIDE, N-(2-HYDROXYPROPYL)-2-METHYL-
- 21442-01-3
- 2-methyl-N-(2-oxidanylpropyl)prop-2-enamide
- R3F262Z4E0
- SS-4855
- Q27287739
- SY238096
- FT-0602791
- H1770
- 40704-75-4
- SCHEMBL16097
- N-(2-hydroxypropyl)-2-methyl-2-propenamide
- Duxon
- DB-045587
- MDL： MFCD00080531
- Inchi： 1S/C7H13NO2/c1-5(2)7(10)8-4-6(3)9/h6,9H,1,4H2,2-3H3,(H,8,10)
- InChI Key： OKPYIWASQZGASP-UHFFFAOYSA-N
- SMILES： OC(C)CNC(C(=C)C)=O

Computed Properties

Exact Mass: 143.09500
Monoisotopic Mass: 143.094629
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3
XLogP3: 0.3

Experimental Properties

Density: 1.002 g/mL ((predicted))
Melting Point: 67.92 °C
Boiling Point: 321.2°C at 760 mmHg
Flash Point: 148.1±25.7 °C
Refractive Index: 1.46
PSA: 49.33000
LogP: 0.45040
Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Storage Condition：2-8°C
Risk Phrases：R36/37/38

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W077028-500mg	N-(2-Hydroxypropyl)methacrylamide	21442-01-3	≥98.0%	500mg	￥300	2024-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VH939-5g	2-Propenamide,N-(2-hydroxypropyl)-2-methyl-	21442-01-3	97%	5g	1057.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VH939-200mg	2-Propenamide,N-(2-hydroxypropyl)-2-methyl-	21442-01-3	97%	200mg	96.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VH939-1g	2-Propenamide,N-(2-hydroxypropyl)-2-methyl-	21442-01-3	97%	1g	300.0CNY	2021-07-14
abcr	AB122187-1 g	N-(2-Hydroxypropyl)methacrylamide, 95%; .	21442-01-3	95%	1g	€126.60	2023-06-24
abcr	AB122187-5 g	N-(2-Hydroxypropyl)methacrylamide, 95%; .	21442-01-3	95%	5g	€272.40	2023-06-24
abcr	AB122187-25 g	N-(2-Hydroxypropyl)methacrylamide, 95%; .	21442-01-3	95%	25g	€876.70	2023-06-24
Apollo Scientific	OR311087-500mg	N-(2-Hydroxypropyl)-2-methylprop-2-enamide	21442-01-3		500mg	£85.00	2023-08-31
Apollo Scientific	OR311087-1g	N-(2-Hydroxypropyl)-2-methylprop-2-enamide	21442-01-3	98%	1g	£15.00	2025-03-21
Apollo Scientific	OR311087-5g	N-(2-Hydroxypropyl)-2-methylprop-2-enamide	21442-01-3	98%	5g	£57.00	2025-02-19

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:21442-01-3)N-(2-HYDROXYPROPYL)METHACRYLAMIDE

Order Number:1639678

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:21442-01-3)N-(2-羟丙基)甲基丙烯酰胺

Order Number:LE1639678

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

2-Propenamide,N-(2-hydroxypropyl)-2-methyl- Related Literature

1. Poly[N-(2-hydroxypropyl)methacrylamide] nanogels by RAFT polymerization in inverse emulsion

Harald Wutzel,Felix H. Richter,Yuanchao Li,Sergei S. Sheiko,Harm-Anton Klok Polym. Chem. 2014 5 1711
2. Synthesis of poly(N-(2-hydroxypropyl) methacrylamide) brushes by interface-mediated RAFT polymerization

Ertan Yildirim,Dilek Cimen,Adem Zengin,Tuncer Caykara RSC Adv. 2016 6 45259
3. Poly(N-(2-hydroxypropyl)methacrylamide)–valproic acid conjugates as block copolymer nanocarriers

Jawaher A. Alfurhood,Hao Sun,Christopher P. Kabb,Bryan S. Tucker,James H. Matthews,Hendrik Luesch,Brent S. Sumerlin Polym. Chem. 2017 8 4983
4. Polymer–trimannoside conjugates via a combination of RAFT and thiol–ene chemistry

Debashish Roy,Bilal Ghosn,Eun-Ho Song,Daniel M. Ratner,Patrick S. Stayton Polym. Chem. 2013 4 1153
5. Enhanced nuclear delivery of anti-cancer drugs using micelles containing releasable membrane fusion peptide and nuclear-targeting retinoic acid

Zhou Zhou,YanXi Liu,Lei Wu,Lian Li,Yuan Huang J. Mater. Chem. B 2017 5 7175

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

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